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Compound of Interest

Compound Name: Cephaibol D

Cat. No.: B15566547

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cephaibol D is a member of the cephaibols, a group of peptaibol antibiotics isolated from the
fungus Acremonium tubakii DSM 12774.[1][2] These peptides are characterized by a high
content of the unusual amino acids a-aminoisobutyric acid (Aib) and isovaline (lva). This guide
provides a comprehensive overview of the known physicochemical properties of Cephaibol D,
detailed experimental protocols for its characterization, and an exploration of its potential
biological activities.

Physicochemical Properties

The physicochemical properties of Cephaibol D have been determined through a combination
of mass spectrometry and amino acid analysis, as detailed in the primary literature by Schiell et
al. (2001).[1][2]
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Property Value Source
Molecular Formula C77H129N17020 Schiell et al. (2001)
Molecular Weight 1621.9 Da Schiell et al. (2001)

Ac-Phe-Aib-Aib-Aib-D-lva-Gly-
Amino Acid Sequence Leu-Aib-Aib-Hyp-GIn-D-lva-
Hyp-Aib-Pro-Pheol

Schiell et al. (2001)

Melting Point Not Reported

Solubility Not Reported

Note: While specific data on the melting point and solubility of Cephaibol D are not available in

the reviewed literature, peptaibols are generally known to be sparingly soluble in water and

more soluble in organic solvents like methanol and chloroform.

Experimental Protocols

The characterization of Cephaibol D involves a series of sophisticated analytical techniques.

The following protocols are based on the methodologies described for the analysis of the

cephaibol family of peptides.[1][2]

Isolation and Purification of Cephaibol D

The isolation of cephaibols from Acremonium tubakii is a multi-step process involving extraction

and chromatographic separation.

Workflow for Isolation and Purification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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